1-(2-methoxyphenyl)-4-{[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}piperazine

• IUPAC Name: 1-[4-(2-methoxyphenyl)piperazin-1-yl]-2-[(5-phenyl-1H-1,2,4-triazol-3-yl)sulfanyl]ethanone
• InChI: InChI=1S/C21H23N5O2S/c1-28-18-10-6-5-9-17(18)25-11-13-26(14-12-25)19(27)15-29-21-22-20(23-24-21)16-7-3-2-4-8-16/h2-10H,11-15H2,1H3,(H,22,23,24)
• InChI Key: GUXKLGSCYXYRQM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)C(=O)CSC3=NNC(=N3)C4=CC=CC=C4
• Molecular Formula: C21H23N5O2S
• Molecular Weight: 409.5 g/mol

Description

1-(2-methoxyphenyl)-4-{[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}piperazine is a synthetic compound with potential therapeutic applications in the field of neuroscience. It is a member of the piperazine family of compounds, which have been extensively studied for their ability to modulate various neurotransmitter systems in the brain.

Mechanism of Action

The exact mechanism of action of 1-(2-methoxyphenyl)-4-{[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}piperazine is not fully understood. However, it has been shown to modulate the levels of various neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. It has also been shown to bind to specific receptors in the brain, such as the 5-HT1A receptor and the D2 receptor. These effects may contribute to its anxiolytic, antidepressant, and antipsychotic effects.
Biochemical and Physiological Effects:
1-(2-methoxyphenyl)-4-{[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}piperazine has been shown to have several biochemical and physiological effects. It has been shown to modulate the levels of various neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. Additionally, it has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a key role in neuronal survival and plasticity. These effects may contribute to its anxiolytic, antidepressant, and antipsychotic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-methoxyphenyl)-4-{[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}piperazine in lab experiments is its well-defined chemical structure and purity. This allows for accurate dosing and reproducibility of experimental results. Additionally, its ability to modulate various neurotransmitter systems in the brain makes it a promising candidate for the study of neuropsychiatric disorders. However, one limitation of using this compound in lab experiments is its limited solubility in aqueous solutions. This may require the use of organic solvents or other methods to enhance its solubility.

Future Directions

There are several future directions for the study of 1-(2-methoxyphenyl)-4-{[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}piperazine. One potential direction is the exploration of its therapeutic potential in the treatment of neuropsychiatric disorders, such as anxiety, depression, and schizophrenia. Additionally, further studies could be conducted to elucidate its mechanism of action and to identify potential drug targets. Finally, the development of novel analogs of this compound could lead to the discovery of more potent and selective compounds with improved therapeutic profiles.

Synthesis Methods

The synthesis of 1-(2-methoxyphenyl)-4-{[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}piperazine involves the reaction of 2-methoxyaniline with ethyl chloroacetate to form an intermediate product. This intermediate is then reacted with thiosemicarbazide to form the desired compound. The synthesis of this compound has been reported in several scientific papers, and the purity and yield of the final product have been optimized through various experimental conditions.

Scientific Research Applications

1-(2-methoxyphenyl)-4-{[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}piperazine has been extensively studied for its potential therapeutic applications in the field of neuroscience. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. Additionally, it has been shown to modulate the levels of various neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. These effects make it a promising candidate for the treatment of various neuropsychiatric disorders, such as anxiety, depression, and schizophrenia.